Cas no 1227489-66-8 (6-Amino-2-methylpyridine-3-methanol)

• Product Name: 6-Amino-2-methylpyridine-3-methanol
• CAS No: 1227489-66-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 4929749
• Update Time: 2025-05-20

6-Amino-2-methylpyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-methylpyridine-3-methanol
• (6-amino-2-methylpyridin-3-yl)methanol

• Inchi： 1S/C7H10N2O/c1-5-6(4-10)2-3-7(8)9-5/h2-3,10H,4H2,1H3,(H2,8,9)
• InChI Key： AKCHPQGGINJKPS-UHFFFAOYSA-N
• SMILES： OCC1=CC=C(N)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 0
• Topological Polar Surface Area: 59.1

Additional information on 6-Amino-2-methylpyridine-3-methanol

Research Brief on 6-Amino-2-methylpyridine-3-methanol (CAS: 1227489-66-8): Recent Advances and Applications

6-Amino-2-methylpyridine-3-methanol (CAS: 1227489-66-8) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

One of the most notable advancements in the study of 6-Amino-2-methylpyridine-3-methanol is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the pyridine scaffold is a common structural motif in many kinase inhibitors. Recent research has demonstrated that modifications to the 6-Amino-2-methylpyridine-3-methanol structure can enhance its binding affinity to specific kinase targets, leading to improved therapeutic efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this compound, which exhibited potent inhibitory activity against EGFR and HER2 kinases, both of which are implicated in various cancers.

In addition to its applications in oncology, 6-Amino-2-methylpyridine-3-methanol has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a scaffold for designing novel antibiotics. The study found that certain derivatives of this compound exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics, thereby reducing the likelihood of resistance development.

The synthetic routes to 6-Amino-2-methylpyridine-3-methanol have also been a focus of recent research. Traditional methods often involve multi-step processes with low yields, but recent advancements in catalytic chemistry have streamlined its synthesis. For example, a 2022 study in Organic Letters described a one-pot synthesis using a palladium-catalyzed coupling reaction, which significantly improved the yield and reduced the environmental impact of the process. This methodological innovation not only enhances the scalability of production but also opens new avenues for the structural diversification of this compound.

Despite these promising developments, challenges remain in the optimization of 6-Amino-2-methylpyridine-3-methanol for clinical applications. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided valuable insights into the compound's pharmacokinetic properties, enabling more rational design of derivatives with improved drug-like characteristics. For instance, a 2023 study utilized molecular docking and dynamics simulations to predict the binding modes of various derivatives, guiding the synthesis of compounds with enhanced selectivity and potency.

In conclusion, 6-Amino-2-methylpyridine-3-methanol (CAS: 1227489-66-8) represents a promising scaffold in chemical biology and pharmaceutical research, with applications ranging from kinase inhibitors to antimicrobial agents. Recent studies have advanced our understanding of its chemical and biological properties, while innovative synthetic methods have improved its accessibility for further research. Future work should focus on addressing the remaining challenges to fully realize its therapeutic potential. This research brief underscores the importance of continued investigation into this compound and its derivatives, which may yield novel treatments for a variety of diseases.